Cas no 19006-77-0 (2-(Methylthio)-4-picoline)

• Product Name: 2-(Methylthio)-4-picoline
• CAS No: 19006-77-0
• MF: C₇H₉NS
• MW: 139.218060255051
• MDL: MFCD22666568
• CID: 2124312
• PubChem ID: 11205791
• Update Time: 2024-02-29

2-(Methylthio)-4-picoline Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(methylsulfanyl)pyridine
• 2-(Methylthio)-4-methylpyridine
• 2-(Methylthio)-4-picoline
• 4-Methyl-2-(methylthio)pyridine
• 4-methyl-2-methylthiopyridine
• DLQOCRQNPSGPSR-UHFFFAOYSA-N
• Pyridine, 4-methyl-2-(methylthio)-
• 4-Methyl-2-(methylthio)pyridine, AldrichCPR

• MDL： MFCD22666568
• Inchi： 1S/C7H9NS/c1-6-3-4-8-7(5-6)9-2/h3-5H,1-2H3
• InChI Key： DLQOCRQNPSGPSR-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 139.04557046g/mol
• Monoisotopic Mass: 139.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.2

Experimental Properties

• Density: 1.07
• Boiling Point: 229.9 °C at 760 mmHg
• Flash Point: 92.8 °C

2-(Methylthio)-4-picoline Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers